ethyl 3-cyano-2-(3,5-dimethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
Overview
Description
Ethyl 3-cyano-2-(3,5-dimethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C20H21N3O5S and its molecular weight is 415.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Synthesis Methods
Research has focused on the development of novel synthesis methods for creating highly functionalized tetrahydropyridines, showcasing the chemical's role in innovative chemical reactions. For example, Zhu, Lan, and Kwon (2003) demonstrated an expedient phosphine-catalyzed [4 + 2] annulation process, which underscores the potential of similar compounds in facilitating complex chemical syntheses with high regioselectivity and diastereoselectivities (Zhu, Lan, & Kwon, 2003).
Photophysical Properties
Another area of interest is the investigation of the photophysical properties of thieno[2,3-b]pyridine derivatives. Ershov et al. (2019) synthesized a series of novel compounds and thoroughly studied their spectral-fluorescent properties, indicating the importance of structural variations for affecting photophysical outcomes (Ershov, Shishlikova, Ievlev, Belikov, & Maksimova, 2019).
Potential Applications in Organic Electronics
Further, research into the design and optical characterization of related compounds, such as pyrimidine fused quinolone carboxylate, highlights their potential in photodiode applications. Elkanzi et al. (2020) synthesized and characterized a novel compound, demonstrating its remarkable optical behavior suitable for organic photodiodes, showcasing how these compounds can contribute to advancements in organic electronics (Elkanzi, Farag, Roushdy, & Mansour, 2020).
Contribution to Heterocyclic Chemistry
Lastly, the role of such compounds in heterocyclic chemistry is significant, as demonstrated by Bialy and Gouda (2011), who explored cyanoacetamide as a key intermediate for synthesizing diverse heterocyclic structures. This research underscores the compound's utility in generating new molecules with potential biological activities (Bialy & Gouda, 2011).
Properties
IUPAC Name |
ethyl 3-cyano-2-[(3,5-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O5S/c1-4-28-20(25)23-6-5-15-16(10-21)19(29-17(15)11-23)22-18(24)12-7-13(26-2)9-14(8-12)27-3/h7-9H,4-6,11H2,1-3H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVJZLZMULVCYGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC(=CC(=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.